Cas no 106271-10-7 (Benzeneethanamine,N,N-dimethyl-b-(propylthio)-,hydrochloride (1:1))

• Product Name: Benzeneethanamine,N,N-dimethyl-b-(propylthio)-,hydrochloride (1:1)
• CAS No: 106271-10-7
• MF: C₁₃H₂₂ClNS
• MW: 259.838481426239
• CID: 162175
• PubChem ID: 3065010
• Update Time: 2025-04-19

Benzeneethanamine,N,N-dimethyl-b-(propylthio)-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine,N,N-dimethyl-b-(propylthio)-,hydrochloride (1:1)
• N,N-dimethyl-2-phenyl-2-propylsulfanylethanamine,hydrochloride
• N,N-Dimethyl-beta-phenyl-beta-propylthioethylamine hydrochloride
• Phenethylamine, N,N-dimethyl-beta-(propylthio)-, hydrochloride
• N,N-Dimethyl-2-phenyl-2-(propylsulfanyl)ethan-1-aminato--hydrogen chlorido (1/1)
• 106271-10-7
• N,N-Dimethyl-beta-(propylthio)phenethylamine hydrochloride
• DTXSID60909969

• Inchi： 1S/C13H21NS.ClH/c1-4-10-15-13(11-14(2)3)12-8-6-5-7-9-12;/h5-9,13H,4,10-11H2,1-3H3;1H
• InChI Key： GGODGNXTUHKXBJ-UHFFFAOYSA-N
• SMILES： Cl.S(CCC)C(C1C=CC=CC=1)CN(C)C

Computed Properties

• Exact Mass: 259.11636
• Monoisotopic Mass: 259.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.5Ų

Experimental Properties

• Boiling Point: 304.8°Cat760mmHg
• Flash Point: 138.1°C
• PSA: 3.24
• LogP: 4.23450